Cas no 918431-92-2 (tert-Butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate)

• Product Name: tert-Butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate
• CAS No: 918431-92-2
• MF: C₁₁H₁₉FN₂O₃
• MW: 246.278566598892
• CID: 776067
• PubChem ID: 46942209
• Update Time: 2025-05-24

tert-Butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-fluoro-,1,1-dimethylethyl ester
• tert-butyl4-carbamoyl-4-fluoropiperidine-1-carboxylate
• SCHEMBL2348214
• DTXSID40677558
• A898037
• 918431-92-2
• 4-carbamoyl-4-fluoro-piperidine-1-carboxylic acid tert-butyl ester
• MPVTVWRYWAGFTC-UHFFFAOYSA-N
• AKOS015841213
• DB-115416

• Inchi： 1S/C11H19FN2O3/c1-10(2,3)17-9(16)14-6-4-11(12,5-7-14)8(13)15/h4-7H2,1-3H3,(H2,13,15)
• InChI Key： MPVTVWRYWAGFTC-UHFFFAOYSA-N
• SMILES： FC1(C(N)=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 246.13797063g/mol
• Monoisotopic Mass: 246.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-Butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate

Introduction to Tert-Butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate (CAS No. 918431-92-2) in Modern Chemical Biology and Medicinal Chemistry

Tert-butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate, identified by the chemical compound code CAS No. 918431-92-2, represents a significant advancement in the realm of chemical biology and medicinal chemistry. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its versatile applications in the synthesis of novel pharmaceutical agents and bioactive molecules. The presence of both a fluorine substituent and a carbamoyl group within its piperidine core imparts unique physicochemical properties, making it a valuable scaffold for further derivatization and functionalization.

The structural motif of tert-butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate is particularly noteworthy for its potential in modulating biological pathways. Piperidine derivatives are well-documented for their role in drug development, with modifications at the 4-position often enhancing binding affinity and metabolic stability. The incorporation of a fluorine atom at the 4-position not only influences electronic distribution but also contributes to lipophilicity, a critical factor in drug bioavailability. Meanwhile, the carbamoyl moiety serves as a versatile handle for further chemical transformations, enabling the synthesis of more complex pharmacophores.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated piperidine derivatives due to their demonstrated efficacy in treating a variety of therapeutic targets. For instance, studies have highlighted the potential of such compounds in inhibiting enzymes involved in cancer metabolism and neurodegenerative diseases. The fluorine atom, being highly electronegative, can enhance binding interactions with biological targets, thereby improving drug potency. This has spurred extensive research into optimizing synthetic routes to access fluorinated piperidine scaffolds like tert-butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate.

The tert-butyl group, another defining feature of this compound, contributes to steric hindrance and metabolic resistance, which are crucial for extending drug half-life and reducing side effects. Such structural elements are frequently employed in medicinal chemistry to fine-tune pharmacokinetic profiles. Moreover, the carboxylate functionality at the 1-position provides an additional site for chemical modification, allowing for the attachment of various pharmacophoric groups or linking molecules in drug conjugation strategies.

Recent advancements in synthetic methodologies have enabled more efficient access to complex fluorinated piperidine derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have revolutionized the construction of intricate molecular frameworks. These methods have been instrumental in synthesizing analogs of tert-butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate, facilitating high-throughput screening and structure-activity relationship (SAR) studies. Such innovations underscore the growing importance of this class of compounds in drug discovery pipelines.

The utility of tert-butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly leveraging fluorinated piperidine derivatives due to their favorable pharmacokinetic properties and therapeutic potential. For example, ongoing clinical trials are investigating novel fluorinated piperidine-based drugs targeting oncological and neurologic disorders. The structural features of this compound make it an attractive candidate for further development into next-generation therapeutics.

The synthesis of tert-butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include fluorination protocols, carbamoylation reactions, and protection-deprotection strategies to introduce the desired functional groups systematically. Advances in green chemistry principles have also influenced synthetic approaches, emphasizing sustainable practices such as solvent recovery and catalytic efficiency.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential hits based on structural similarity to known bioactive molecules. Molecular docking simulations have further elucidated how modifications at specific positions within the piperidine ring influence binding affinity to biological targets like kinases or proteases. These computational tools complement experimental efforts by providing rapid insights into molecular interactions, thereby expediting drug discovery processes.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated; their unique electronic properties often lead to enhanced binding affinities and improved pharmacological profiles compared to non-fluorinated analogs. The incorporation of a fluorine atom into biologically relevant scaffolds has been linked to increased metabolic stability and reduced susceptibility to enzymatic degradation—a critical advantage in drug development. Consequently, compounds like tert-butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate continue to be subjects of intense investigation.

In conclusion,tert-butyl 4-carbamoyl-4-fluoropiperidine-1-carboxylate (CAS No. 918431-92-2) exemplifies the intersection of innovative chemistry with therapeutic potential. Its structural complexity and functional diversity make it a cornerstone compound in modern chemical biology and medicinal chemistry research. As synthetic methodologies evolve and computational tools become more sophisticated,fluorinated piperidine derivatives like this one will undoubtedly play an increasingly pivotal role in developing novel treatments for human diseases.